Cas no 496837-17-3 (1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone)
496837-17-3 structure
Product Name:1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone
CAS No:496837-17-3
MF:C9H10N2O2
MW:178.187901973724
CID:1113008
PubChem ID:72214400
Update Time:2025-04-20
1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone
- 1-(5-acetyl-4-aminopyridin-3-yl)ethanone
- 1,1'-(4-Aminopyridine-3,5-diyl)bis(ethan-1-one)
- 496837-17-3
- AB76343
-
- Inchi: 1S/C9H10N2O2/c1-5(12)7-3-11-4-8(6(2)13)9(7)10/h3-4H,1-2H3,(H2,10,11)
- InChI Key: BEFXWTGSDYKNOE-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NC=C(C(C)=O)C=1N
Computed Properties
- Exact Mass: 178.0743
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 73Ų
Experimental Properties
- PSA: 73.05
1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
496837-17-3 (1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone) Related Products
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